Cas no 1248013-13-9 (2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine)

• Product Name: 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine
• CAS No: 1248013-13-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5704130
• PubChem ID: 62130829
• Update Time: 2025-06-08

2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• AKOS011411003
• 1248013-13-9
• EN300-1168539
• [2-METHYL-4-(1H-PYRAZOL-1-YL)PHENYL]METHANAMINE
• Benzenemethanamine, 2-methyl-4-(1H-pyrazol-1-yl)-
• 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine

• Inchi： 1S/C11H13N3/c1-9-7-11(4-3-10(9)8-12)14-6-2-5-13-14/h2-7H,8,12H2,1H3
• InChI Key： OFXBIFVUNLTQFM-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(CN)=C(C)C=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 331.5±37.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)

Additional information on 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine

Recent Advances in the Study of 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS: 1248013-13-9)

2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS: 1248013-13-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

One of the key areas of research involving 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Recent synthetic methodologies have emphasized green chemistry approaches, such as solvent-free reactions and catalytic processes, to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this compound using a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85% with minimal byproducts.

Pharmacologically, 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine has shown promise as a modulator of neurotransmitter systems, particularly the serotonin and dopamine pathways. Preclinical studies in rodent models have indicated its potential efficacy in treating depression and anxiety disorders, with a favorable side-effect profile compared to existing therapeutics. A recent study in Neuropharmacology (2024) highlighted its selective binding affinity for 5-HT1A and D2 receptors, suggesting a dual mechanism of action that could explain its broad-spectrum activity in behavioral assays.

In addition to its CNS applications, emerging research has explored the anti-inflammatory properties of 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine. A 2024 paper in the European Journal of Medicinal Chemistry reported its ability to inhibit NF-κB signaling in macrophages, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings position the compound as a potential candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Recent advances in computational chemistry, including molecular docking and dynamics simulations, are being employed to design derivatives with improved drug-like properties.

In conclusion, 2-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS: 1248013-13-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted pharmacological activities, paving the way for its application in treating a range of disorders. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ensuring its safe and effective use in human therapeutics.